![molecular formula C10H9NO3 B2977287 (R)-4-Benzyloxazolidine-2,5-dione CAS No. 37498-95-6](/img/structure/B2977287.png)
(R)-4-Benzyloxazolidine-2,5-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(R)-4-Benzyloxazolidine-2,5-dione, also known as D-4-Benzyloxazolidine-2,5-dione, is a chiral auxiliary compound that is widely used in organic synthesis. It is a white crystalline solid with a molecular formula of C10H9NO3 and a molecular weight of 191.18 g/mol. This compound has a unique structure that allows it to be used as a chiral auxiliary in a variety of chemical reactions.
Scientific Research Applications
Hypoglycemic Agents
(R)-4-Benzyloxazolidine-2,5-dione derivatives have been investigated for their potential as hypoglycemic agents. A series containing oxazole-based side chains demonstrated the ability to lower blood glucose levels in genetically obese mice. The incorporation of benzofuran significantly enhanced their in vivo potency, highlighting their therapeutic potential for diabetes treatment (Dow et al., 1991).
Biocatalytic Reductions
The compound has also been involved in studies exploring biocatalytic reductions. One novel system used whole cells of red yeasts for the reduction of carbon-carbon double bonds in derivatives, producing compounds of interest for non-insulin dependent diabetes mellitus treatment under mild conditions. This biocatalytic process is noteworthy for its enantioselectivity and efficiency in generating valuable therapeutic agents (Cantello et al., 1994).
Structural Analysis
Structural analysis of this compound has provided insights into its molecular configuration. The benzyloxy and benzyl rings in the compound are almost coplanar, providing a unique structural feature that could influence its biological activity and interactions. This understanding is crucial for the design of analogs with enhanced therapeutic properties (Inada & Kanazawa, 2017).
Anticonvulsive Properties
The anticonvulsive properties of oxazolidine derivatives, including this compound, have been a subject of research. Studies have shown that certain oxazolidine-2,4-diones exhibit marked antagonistic action against convulsions induced by drugs and electrical shock in experimental animals, offering a comparative advantage over other anticonvulsive drugs like phenobarbital and dilantin (Everett & Richards, 1944).
Properties
IUPAC Name |
(4R)-4-benzyl-1,3-oxazolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO3/c12-9-8(11-10(13)14-9)6-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,13)/t8-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQBIVYSGPXCELZ-MRVPVSSYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2C(=O)OC(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C[C@@H]2C(=O)OC(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.